Cas no 4332-68-7 (3-(2H-1,2,3-triazol-2-yl)propan-1-amine)

• Product Name: 3-(2H-1,2,3-triazol-2-yl)propan-1-amine
• CAS No: 4332-68-7
• MF: C₅H₁₀N₄
• MW: 126.15969991684
• MDL: MFCD19204978
• CID: 3280385
• PubChem ID: 23130641
• Update Time: 2025-06-10

3-(2H-1,2,3-triazol-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-TRIAZOLE-2-PROPANAMINE
• 3-[1,2,3]TRIAZOL-2-YL-PROPYLAMINE
• 3-(2H-1,2,3-TRIAZOL-2-YL)PROPAN-1-AMINE
• 3-[1,2,3]Triazol-2-yl-propyl amine
• EN300-242704
• AKOS006338980
• 4332-68-7
• SCHEMBL1178668
• DB-087132
• SXJKZCLYUDXHSD-UHFFFAOYSA-N
• 3-(2H-1,2,3-triazol-2-yl)propan-1-amine

• MDL： MFCD19204978
• Inchi： 1S/C5H10N4/c6-2-1-5-9-7-3-4-8-9/h3-4H,1-2,5-6H2
• InChI Key： SXJKZCLYUDXHSD-UHFFFAOYSA-N
• SMILES： N1=CC=NN1CCCN

Computed Properties

• Exact Mass: 126.090546336Da
• Monoisotopic Mass: 126.090546336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 69.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3-(2H-1,2,3-triazol-2-yl)propan-1-amine

Professional Introduction to 3-(2H-1,2,3-triazol-2-yl)propan-1-amine (CAS No. 4332-68-7)

3-(2H-1,2,3-triazol-2-yl)propan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 4332-68-7, has garnered attention due to its potential in drug development and biochemical research. The presence of a triazole moiety in its structure contributes to its reactivity and utility in synthesizing various pharmacologically active molecules.

The molecular formula of 3-(2H-1,2,3-triazol-2-yl)propan-1-amine is C₅H₉N₃, reflecting its composition of carbon, hydrogen, and nitrogen atoms. The triazole ring, a five-membered heterocyclic compound containing three nitrogen atoms, is known for its stability and ability to participate in hydrogen bonding, making it a valuable component in medicinal chemistry. This structural feature enhances the compound's interaction with biological targets, thereby facilitating its role in drug design.

In recent years, the pharmaceutical industry has seen a surge in the development of compounds incorporating triazole scaffolds due to their broad spectrum of biological activities. Research has demonstrated that triazole derivatives exhibit properties such as antifungal, antiviral, and anti-inflammatory effects. The amine functional group at the propyl chain of 3-(2H-1,2,3-triazol-2-yl)propan-1-amine further extends its potential applications by allowing further modifications and derivatization.

One of the most compelling aspects of 3-(2H-1,2,3-triazol-2-yl)propan-1-amine is its role as a building block in the synthesis of more complex molecules. Its structural flexibility allows chemists to modify specific positions on the molecule to tailor its pharmacological properties. For instance, researchers have explored its use in creating novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as cancer and diabetes.

The synthesis of 3-(2H-1,2,3-triazol-2-yl)propan-1-amine typically involves multi-step organic reactions starting from readily available precursors. The introduction of the triazole ring is often achieved through cycloaddition reactions between azides and alkynes, a process known as the azide–alkyne cycloaddition or "click chemistry." This methodological approach not only simplifies the synthesis but also allows for high yields and selectivity.

Recent studies have highlighted the compound's potential in addressing neurological disorders. The ability of the triazole moiety to cross the blood-brain barrier has been exploited in designing drugs that can interact with central nervous system targets. Preclinical trials have shown promising results in using derivatives of 3-(2H-1,2,3-triazol-2-yl)propan-1-amine to modulate neurotransmitter activity and potentially treat conditions such as epilepsy and Alzheimer's disease.

The versatility of 3-(2H-1,2,3-triazol-2-yl)propan-1-amine also extends to its application in agrochemicals. Researchers have investigated its use as an intermediate in synthesizing fungicides and herbicides that leverage the triazole structure's interaction with biological pathways in plants and fungi. This application not only underscores the compound's broad utility but also highlights its role in sustainable agriculture.

In conclusion, 3-(2H-1,2,3-triazol-2-ylopane-propanamino (CAS No. 4332687) represents a cornerstone in modern pharmaceutical research due to its structural features and functional diversity. Its integration into drug discovery pipelines has led to significant advancements in treating various diseases. As research continues to uncover new applications for this compound and its derivatives, it remains a critical component in both academic and industrial settings.